Cas no 1001010-59-8 (2-Furancarboxaldehyde, 5-(2-fluoro-4-methylphenyl)-)

• Product Name: 2-Furancarboxaldehyde, 5-(2-fluoro-4-methylphenyl)-
• CAS No: 1001010-59-8
• MF: C₁₂H₉FO₂
• MW: 204.197067022324
• CID: 5530533
• PubChem ID: 43155825
• Update Time: 2025-06-12

2-Furancarboxaldehyde, 5-(2-fluoro-4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde, 5-(2-fluoro-4-methylphenyl)-
• 5-(2-fluoro-4-methylphenyl)furan-2-carbaldehyde
• 1001010-59-8
• EN300-1585968
• SCHEMBL3043067
• DTXSID401232775
• 5-(2-Fluoro-4-methylphenyl)-2-furancarboxaldehyde

• Inchi： 1S/C12H9FO2/c1-8-2-4-10(11(13)6-8)12-5-3-9(7-14)15-12/h2-7H,1H3
• InChI Key： NSIQLNQNWATRBC-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(C)C=C2F)=CC=C1C=O

Computed Properties

• Exact Mass: 204.05865769g/mol
• Monoisotopic Mass: 204.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.203±0.06 g/cm3(Predicted)
• Boiling Point: 324.8±42.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Furancarboxaldehyde, 5-(2-fluoro-4-methylphenyl)-

Introduction to 2-Furancarboxaldehyde, 5-(2-fluoro-4-methylphenyl) (CAS No. 1001010-59-8)

2-Furancarboxaldehyde, 5-(2-fluoro-4-methylphenyl) (CAS No. 1001010-59-8) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its chemical properties and biological activities.

The molecular structure of 2-Furancarboxaldehyde, 5-(2-fluoro-4-methylphenyl) consists of a furan ring substituted with a carboxaldehyde group and a 2-fluoro-4-methylphenyl moiety. The presence of these functional groups imparts distinct chemical reactivity and biological properties to the molecule, making it a valuable building block in synthetic chemistry and drug discovery.

In the realm of pharmaceutical research, 2-Furancarboxaldehyde, 5-(2-fluoro-4-methylphenyl) has shown promise as an intermediate in the synthesis of various bioactive compounds. Recent studies have highlighted its potential as a precursor for the development of novel therapeutic agents targeting specific diseases. For instance, researchers have explored its use in the synthesis of anti-inflammatory drugs and antiviral agents, demonstrating its versatility and potential in medicinal chemistry.

The chemical reactivity of 2-Furancarboxaldehyde, 5-(2-fluoro-4-methylphenyl) is primarily driven by the carboxaldehyde group, which can undergo a wide range of reactions such as nucleophilic addition, condensation, and oxidation. These reactions enable the compound to serve as a key intermediate in the synthesis of complex molecules with diverse functionalities. Additionally, the fluorine and methyl substituents on the phenyl ring contribute to the overall stability and selectivity of the molecule, making it an attractive candidate for further chemical modifications.

In terms of biological activity, preliminary studies have indicated that 2-Furancarboxaldehyde, 5-(2-fluoro-4-methylphenyl) exhibits moderate cytotoxicity against certain cancer cell lines. This finding suggests that it may have potential applications in cancer therapy, although further research is needed to fully understand its mechanisms of action and therapeutic potential. Ongoing investigations are also exploring its effects on other biological systems, such as its impact on enzyme activity and cellular signaling pathways.

The synthesis of 2-Furancarboxaldehyde, 5-(2-fluoro-4-methylphenyl) has been optimized through various methodologies, including transition-metal-catalyzed reactions and multistep synthetic routes. These methods have improved the efficiency and yield of the compound, making it more accessible for large-scale production and industrial applications. The ability to synthesize this compound efficiently is crucial for advancing its use in pharmaceutical development and other areas of research.

In conclusion, 2-Furancarboxaldehyde, 5-(2-fluoro-4-methylphenyl) (CAS No. 1001010-59-8) is a promising compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique structural features and chemical reactivity make it an important building block for the synthesis of bioactive molecules. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly significant role in advancing scientific knowledge and developing innovative solutions for various medical challenges.